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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonamide

Cat. No.: B1281076

Chemical Identification and Physical Properties

5-Bromopyridine-3-sulfonamide is a sulfonamide derivative used in research and
development.[1][2] It is critical to be aware of its specific identifiers and physical characteristics
to ensure proper handling and storage.
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Property Value Reference
) 5-Bromopyridine-3-

Chemical Name _ [31[4]
sulfonamide

CAS Number 62009-33-0 [4][5]16]

Molecular Formula CsHsBrN202S [4115][6]

Molecular Weight 237.07 g/mol [31[41[6]

Physical Form Solid [3]

Boiling Point 396.7 °C [5]

Flash Point 171 °C [5]

Storage Temperature 4°C [4]
NS(=0)

SMILES [3]
(=0)C1=CC(Br)=CN=C1
ZIJAYGKNATMSZHZ-

InChl Key [3]

UHFFFAOYSA-N

Hazard Identification and Classification

5-Bromopyridine-3-sulfonamide is classified as a hazardous substance. The primary hazards
are associated with its acute oral toxicity. Related compounds also indicate risks of skin, eye,
and respiratory irritation.[3][7]
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Hazard . .

o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral T, H301: Toxic if

laalt text Danger

(Category 3) swallowed.[3]
Skin E, _ H315: Causes skin

_ o lwaalt text Warning L
Corrosion/Irritation irritation.[7]
Serious Eye E, ] H319: Causes serious

o lraalt text Warning o
Damage/Irritation eye irritation.[7]
Specific target organ E, ] H335: May cause
o raalt text Warning _ o
toxicity respiratory irritation.[7]
Precautionary Statements Summary:
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Code

Statement

Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[7]

P264

Wash skin thoroughly after
handling.

[7]

P270

Do not eat, drink or smoke

when using this product.

[8]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[7]

P301 + P310

IF SWALLOWED: Immediately
call a POISON CENTER or

doctor/physician.

[3]

P330

Rinse mouth.

[3]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.

[7]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[7]

P405

Store locked up.

[7]

P501

Dispose of contents/container
to an approved waste disposal

plant.

[7]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 5-Bromopyridine-3-
sulfonamide are not available in the public domain based on the conducted searches.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://aksci.com/sds/5285DU_SDS.pdf
https://aksci.com/sds/5285DU_SDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/p51001
https://aksci.com/sds/5285DU_SDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds022662
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds022662
https://aksci.com/sds/5285DU_SDS.pdf
https://aksci.com/sds/5285DU_SDS.pdf
https://aksci.com/sds/5285DU_SDS.pdf
https://aksci.com/sds/5285DU_SDS.pdf
https://www.benchchem.com/product/b1281076?utm_src=pdf-body
https://www.benchchem.com/product/b1281076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Researchers should develop and validate their own specific protocols based on the intended
application and in accordance with institutional and regulatory guidelines for handling

compounds with acute toxicity.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling minimizes exposure risk. The following diagrams illustrate
the necessary logical framework and workflow for safe handling.
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Risk Assessment & Planning

Identify Hazards
(H301, H315, H319, H335)

'

Assess Risks
(Exposure routes, quantity)

Review Safety Data Sheet (SDS)

Control Measures

Implement Engineering Controls

Select & Use Appropriate PPE Establish Safe Work Procedures

(Fume Hood)

Execution & Response

Follow Handling Protocols

Implement First Aid & Emergency Response Proper Waste Disposal
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1. Preparation
- Review SDS
- Verify fume hood function
- Prepare spill kit

2. Don PPE
- Lab coat
- Safety glasses/shield
- Gloves

3. Chemical Handling
- Work in fume hood
- Weigh & transfer carefully
- Keep container closed

6. Storage
- Store at 4°C
- Keep container sealed
- Store in locked cabinet

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

5. Waste Disposal

- Segregate waste
- Label container clearly
- Dispose per regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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